N-(1,4-dioxo-3-(pyrazin-2-ylmethylamino)-1,4-dihydronaphthalen-2-yl)-N-(2-methoxyethyl)acetamide
Overview
Description
N-(1,4-dioxo-3-(pyrazin-2-ylmethylamino)-1,4-dihydronaphthalen-2-yl)-N-(2-methoxyethyl)acetamide is a useful research compound. Its molecular formula is C20H20N4O4 and its molecular weight is 380.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Pyrazine Derivatives and Biological Activity
Pyrazine derivatives are known for their diverse pharmacological effects, including antiproliferative, anti-infective, and effects on the cardiovascular or nervous system. The structural motif of pyrazine, integrated into various compounds, has been evaluated for its potential in treating diseases and as targets for drug development. Research indicates that pyrazine-based compounds may hold promise for future pharmaceutical applications due to their broad spectrum of biological activities (Doležal & Zítko, 2015). The inclusion of pyrazin-2-ylmethylamino groups in molecules can significantly affect their bioactivity and pharmacological profile, suggesting that our compound of interest may have noteworthy biological or therapeutic effects.
Acetamide Derivatives and Therapeutic Potential
Acetamide derivatives are another class of compounds with significant therapeutic potential. Studies on various acetamide derivatives have demonstrated a range of biological activities, including analgesic, anti-inflammatory, and antipyretic effects. For instance, the biological evaluation of certain benzotriazole-substituted acetamide compounds against DNA gyrase subunit B as potential antimicrobial agents shows the versatility of acetamide derivatives in drug design and development (PatilTejaswini & Amrutkar Sunil, 2021). This highlights the potential of N-(2-methoxyethyl)acetamide components in contributing to the antimicrobial activity, which might be applicable to our compound .
Synthesis and Application of Heterocyclic Compounds
The synthesis of heterocyclic compounds, including those containing pyrazole and pyrazine rings, plays a crucial role in medicinal chemistry. These compounds are found in a wide array of biologically active molecules with anticancer, analgesic, anti-inflammatory, and antimicrobial properties. The synthesis and functionalization of such heterocycles are critical for the development of new therapeutic agents (A. M. Dar & Shamsuzzaman, 2015). The intricate molecular architecture of our compound, featuring both acetamide and pyrazine-derived motifs, suggests potential for diverse biochemical applications and as a scaffold for drug discovery.
Properties
IUPAC Name |
N-[1,4-dioxo-3-(pyrazin-2-ylmethylamino)naphthalen-2-yl]-N-(2-methoxyethyl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O4/c1-13(25)24(9-10-28-2)18-17(23-12-14-11-21-7-8-22-14)19(26)15-5-3-4-6-16(15)20(18)27/h3-8,11,23H,9-10,12H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDZVBQAPSJJMNR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N(CCOC)C1=C(C(=O)C2=CC=CC=C2C1=O)NCC3=NC=CN=C3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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